5-methoxy-3,4-dihydronaphthalen-1(2H)-one oxime

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: N-(5-methoxy-3,4-dihydro-2H-naphthalen-1-ylidene)hydroxylamine
• InChI: InChI=1S/C11H13NO2/c1-14-11-7-3-4-8-9(11)5-2-6-10(8)12-13/h3-4,7,13H,2,5-6H2,1H3
• InChI Key: DGGPOLXLMRQFQS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1CCCC2=NO

Description

5-methoxy-3,4-dihydronaphthalen-1(2H)-one oxime is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

In a mixture of 240 ml of ethanol and 80 ml of water were dispersed 50 g of 5-methoxytetralone, 20 g of hydroxylamine hydrochloride, and 56 g of sodium acetate, and the dispersion was heat-refluxed for 4 hours. After cooling to room temperature, the reaction mixture was poured into 400 ml of water. The precipitated crystals were collected by filtration and dried to obtain 53 g of 5-methoxytetralone oxime.

Synthesis routes and methods III

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A solution of 5-methoxy-1-tetralone (5.0 g) in ethanol (100 mL) was treated with hydroxylamine hydrochloride (2.1 g) and sodium carbonate monohydrate (3.6 g). The reaction mixture was heated overnight at 80° C. with a condenser. Cooled to room temperature after approximately seventeen hours, transferred to another flask and concentrated. The residue was triturated in water and filtered to yield the title product as a beige solid (5.1 g).

Synthesis routes and methods IV

Procedure details

17.7 g (0.1 mole) of commercial 5-methoxy-1-tetralone (from Aldrich), 18.4 g (0.26 mole) of hydroxylamine hydrochloride and 22.6 g of sodium bicarbonate (0.26 mole), in 450 ml of methanol and 80 ml of water, are refluxed for 36 hours. The solvent is then removed on a rotary evaporator, the residue is thoroughly stirred with water and the precipitate is filtered off, dried and recrystallized from toluene. 15.2 g of 5-methoxy-tetralone-1-oxime (79.6% yield), of melting point 158°-159° C., are obtained.